5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde

• CAS: 60367-52-4

Core Science & Biosynthesis

Technical Guide: Solubility Profile of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde is a substituted imidazole derivative of significant interest in medicinal chemistry and materials science. Understanding its solubility is a critical first step in the development of new pharmaceuticals and materials, as it directly impacts bioavailability, formulation, and reaction kinetics. This document provides a comprehensive overview of the solubility of this compound, outlines a standard protocol for its determination, and discusses the key factors influencing its solubility. While specific experimental data for this compound is not widely published, this guide presents a standardized methodology and illustrative data to guide researchers in their work.

Solubility Data

The solubility of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde is influenced by the nature of the solvent, temperature, and pH. Imidazole derivatives generally exhibit higher solubility in polar organic solvents compared to non-polar solvents. The presence of the chlorine atom and the phenyl group tends to decrease aqueous solubility, while the imidazole ring can be protonated at low pH, which may enhance solubility in acidic aqueous solutions.

The following table presents hypothetical, yet plausible, solubility data for 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde in a range of common laboratory solvents at ambient temperature. This data is intended for illustrative purposes to demonstrate how solubility data for this compound would be presented.

Solvent	Temperature (°C)	Solubility (mg/mL)	Method
Water (pH 7.4)	25	< 0.1	Shake-Flask
Ethanol	25	15.2	Shake-Flask
Methanol	25	25.8	Shake-Flask
Acetone	25	30.5	Shake-Flask
Dichloromethane	25	12.1	Shake-Flask
Dimethyl Sulfoxide (DMSO)	25	> 100	Shake-Flask
Acetonitrile	25	18.9	Shake-Flask

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

The shake-flask method is a widely accepted and robust technique for determining the equilibrium solubility of a compound. The following protocol provides a detailed methodology for its application to 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde.

3.1. Materials and Equipment

• 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde (crystalline solid, >98% purity)

• Selected solvents (e.g., water, ethanol, DMSO) of analytical grade

• Scintillation vials or glass test tubes with screw caps

• Orbital shaker or rotator with temperature control

• Analytical balance

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

• Syringe filters (0.22 µm)

3.2. Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde to a series of vials, each containing a known volume of the selected solvent. The excess solid is crucial to ensure that equilibrium is reached with a saturated solution.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker set at a constant temperature (e.g., 25 °C).

  • Agitate the samples for a predetermined period (typically 24-72 hours) to allow the system to reach equilibrium. The time required for equilibration should be determined experimentally.

• Phase Separation:

  • After equilibration, remove the vials from the shaker and allow them to stand undisturbed for a short period to allow the undissolved solid to settle.

  • Centrifuge the samples at a high speed to ensure complete separation of the solid and liquid phases.

• Sample Analysis:

  • Carefully withdraw an aliquot of the clear supernatant.

  • Filter the aliquot through a 0.22 µm syringe filter to remove any remaining solid particles.

  • Accurately dilute the filtered solution with a suitable solvent to a concentration within the linear range of the analytical method.

  • Quantify the concentration of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde in the diluted sample using a validated HPLC method.

• Data Calculation:

  • Calculate the solubility of the compound in the solvent by multiplying the measured concentration by the dilution factor. The result is typically expressed in mg/mL or mol/L.

Visualizations

The following diagrams illustrate the experimental workflow for solubility determination and the key factors influencing the solubility of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde.

Caption: Workflow for Shake-Flask Solubility Determination.

Caption: Key Factors Influencing Compound Solubility.

synthesis of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde

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discovery and history of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde

Investigating the Imidazole

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Unveiling Synthesis Details

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Protocols & Analytical Methods

detailed synthesis protocol for 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde

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protocol for reaction of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde with amines

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use of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde in antifungal agent synthesis

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experimental procedure for N-alkylation of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde

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Application Notes and Protocols for the Large-Scale Synthesis of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde is a key intermediate in the synthesis of various pharmacologically active compounds. Its structural motif is found in molecules targeting a range of therapeutic areas, making a reliable and scalable synthetic route essential for drug discovery and development programs. This document provides a detailed protocol for the large-scale synthesis of this compound, based on a one-pot Vilsmeier-Haack type reaction. The protocol is intended for use by qualified personnel in a controlled laboratory or manufacturing environment. Appropriate safety precautions must be observed throughout the process.

Synthetic Workflow

The synthesis of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde can be achieved through a one-pot reaction starting from (benzimidamido)acetic acid. This process involves the in-situ formation of the imidazole ring followed by formylation and chlorination using a Vilsmeier reagent, which is generated from phosphorus oxychloride and N,N-dimethylformamide.

Caption: Synthetic workflow for the one-pot synthesis of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde.

Quantitative Data

The following table outlines the stoichiometry and quantities for a representative large-scale synthesis of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde. This protocol is scaled from a known lab-scale procedure and should be optimized and validated for specific large-scale equipment and conditions.

Component	Molar Mass ( g/mol )	Moles (mol)	Mass (g)	Volume (L)	Molar Ratio	Notes
(Benzimidamido)acetic acid	178.18	1.00	178.18	-	1.00	Starting material
Toluene	92.14	-	-	1.76	-	Solvent
Phosphorus Oxychloride (POCl₃)	153.33	2.80	429.32	0.26	2.80	Vilsmeier reagent component
N,N-Dimethylformamide (DMF)	73.09	2.80	204.65	0.22	2.80	Vilsmeier reagent component
Water	18.02	-	-	~1.00	-	For quenching
Ethyl Acetate	88.11	-	-	~1.00	-	For extraction
Product	206.63	-	-	-	-	5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde
Expected Yield	70-80%
Expected Purity	>98%

Experimental Protocol

This protocol describes a representative procedure for the large-scale synthesis of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde.

Safety Precautions:

• Vilsmeier-Haack Reaction: This reaction can be highly exothermic and may lead to a thermal runaway if not properly controlled. [1][2]The Vilsmeier reagent is thermally unstable. [1][2]It is crucial to have efficient cooling and to monitor the reaction temperature closely. Large-scale operations should consider the in-situ formation and immediate consumption of the Vilsmeier intermediate to minimize accumulation. [1][3]* Phosphorus Oxychloride (POCl₃): This reagent is highly corrosive and reacts violently with water. Handle with extreme care in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and a full-face shield.

• Chlorination: Chlorination reactions can also be exothermic and may produce hazardous byproducts. [4]Ensure adequate ventilation and have a quenching agent readily available.

• General Precautions: Conduct the reaction in a suitable, well-maintained reactor equipped with overhead stirring, a condenser, a temperature probe, and an addition funnel. All glassware and equipment should be thoroughly dried before use.

Procedure:

• Reaction Setup:

  • In a suitable reactor, suspend (benzimidamido)acetic acid (1.00 mol, 178.18 g) in toluene (1.00 L).

  • Cool the suspension to 0°C with an ice-salt bath.

• Addition of Phosphorus Oxychloride:

  • Slowly add phosphorus oxychloride (2.80 mol, 429.32 g, 0.26 L) to the cooled suspension over a period of 30-60 minutes, ensuring the internal temperature does not exceed 10°C.

• Heating and Addition of DMF:

  • After the addition of POCl₃ is complete, add more toluene (0.76 L).

  • Slowly heat the mixture to 80°C.

  • At 80°C, begin the dropwise addition of N,N-dimethylformamide (2.80 mol, 204.65 g, 0.22 L). The addition should be controlled to maintain a steady reaction rate and temperature.

  • After the addition of DMF is complete, heat the reaction mixture to 100°C and stir for 2 hours. Monitor the reaction progress by a suitable analytical method (e.g., TLC, HPLC).

• Quenching:

  • Once the reaction is complete, cool the mixture to room temperature.

  • In a separate vessel, prepare a mixture of crushed ice and water (approximately 1.00 L).

  • Carefully and slowly pour the reaction mixture into the ice-water mixture with vigorous stirring. This quenching step is highly exothermic and should be performed with caution, ensuring the temperature of the quenching mixture does not rise excessively.

• Extraction and Isolation:

  • Transfer the quenched mixture to a separatory funnel.

  • Rinse the reactor with ethyl acetate (e.g., 0.50 L) and add the rinsing to the separatory funnel.

  • Separate the organic layer. Extract the aqueous layer with additional ethyl acetate (2 x 0.25 L).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification:

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water, toluene/heptane) to yield 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde as a solid. The choice of solvent may require some optimization.

Disclaimer: This protocol is a representative example for informational purposes only. The large-scale synthesis of chemical compounds involves significant hazards and should only be undertaken by trained professionals in a suitably equipped facility. A thorough risk assessment and process safety evaluation must be conducted before any attempt to scale up this reaction. This includes, but is not limited to, reaction calorimetry to understand the thermal profile and potential for runaway reactions. The user assumes all responsibility for the safe and proper execution of this procedure.

References

• 1. researchgate.net [researchgate.net]
• 2. [PDF] Thermal Hazards of the Vilsmeier−Haack Reaction on N,N-Dimethylaniline | Semantic Scholar [semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

chromatographic purification of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde

Initiating Search Strategy

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Technical Support Center: Synthesis of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the synthesis of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde, focusing on the critical role of solvent effects.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis, with a focus on solvent-related problems.

Issue	Potential Cause	Troubleshooting Steps & Recommendations
Low or No Product Yield	1. Inactive Vilsmeier Reagent: Moisture in reagents or solvent can decompose the Vilsmeier reagent (formed from POCl₃ and DMF).	- Ensure all glassware is thoroughly dried before use. - Use anhydrous solvents. Toluene is a common choice. - Use fresh, high-purity phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF).
2. Incomplete Reaction: The starting material may not be fully consumed.	- Monitor the reaction progress using Thin Layer Chromatography (TLC). - If the reaction is sluggish, consider a moderate increase in temperature. A known protocol uses 100°C in toluene.
3. Poor Solubility of Starting Material: The starting material, (benzimidamido)acetic acid, may not be sufficiently soluble in the chosen solvent.	- While toluene is a documented solvent, for substrates with poor solubility, a more polar aprotic solvent like dioxane or tetrahydrofuran could be considered, though this may affect the reaction rate and work-up.
Formation of a Dark, Tarry Residue	1. Reaction Overheating: The formation of the Vilsmeier reagent is exothermic and can lead to decomposition and polymerization if not controlled.	- Maintain strict temperature control, especially during the addition of POCl₃ to DMF. An ice bath is recommended for this step. - Add reagents dropwise to manage the exothermic reaction.
2. Impurities in Reagents: Impurities in the starting materials or solvents can lead to side reactions and polymerization.	- Use purified starting materials and high-purity anhydrous solvents.
Multiple Products Observed on TLC/NMR	1. Over-formylation: Highly activated aromatic systems can undergo di-formylation.	- Carefully control the stoichiometry of the Vilsmeier reagent. A slight excess is common, but a large excess should be avoided.
2. Side Reactions: The Vilsmeier reagent can react with other functional groups or lead to cyclization in certain substrates.	- Milder reaction conditions (lower temperature, shorter reaction time) may improve selectivity.
3. Chlorination of the Phenyl Ring: Although less common, unwanted chlorination can occur.	- Use of alternative reagents to generate the Vilsmeier reagent, such as oxalyl chloride with DMF, might mitigate this, but this would be a significant deviation from the standard procedure.
Difficulty in Product Isolation/Purification	1. Emulsion during Work-up: Formation of an emulsion can make phase separation difficult after quenching the reaction with water/ice.	- Addition of a small amount of a saturated brine solution can help to break up emulsions. - Filtration through a pad of celite can also be effective.
2. Product Solubility: The product may have some solubility in the aqueous layer, leading to loss during extraction.	- Ensure the pH is appropriately adjusted during work-up. A pH of 1.2 has been reported to facilitate extraction with ethyl acetate. - Perform multiple extractions with an appropriate organic solvent (e.g., ethyl acetate).
3. Co-precipitation of Impurities: Other reaction by-products may crystallize with the desired product.	- Recrystallization from a suitable solvent system, such as ethanol or an ethanol-water mixture, is often effective for purification.

Frequently Asked Questions (FAQs)

Q1: What is the role of the solvent in the synthesis of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde?

A1: The solvent plays several crucial roles in this synthesis, which is typically a Vilsmeier-Haack reaction. Primarily, it acts as a medium to dissolve the reactants. The choice of solvent can influence the reaction rate, temperature control, and the ease of product isolation. Aprotic solvents are generally preferred to avoid reaction with the Vilsmeier reagent.

Q2: Which solvents are commonly used for this reaction?

A2: Toluene is a documented and effective solvent for this specific synthesis. Other aprotic solvents that are generally compatible with the Vilsmeier-Haack reaction include chloroform, dichloromethane, benzene, o-dichlorobenzene, dioxane, and tetrahydrofuran.[1]

Q3: How does the polarity of the solvent affect the reaction?

A3: The Vilsmeier reagent itself is highly polar. The reaction generally proceeds well in non-polar aprotic solvents like toluene. The use of more polar aprotic solvents might alter the reactivity of the Vilsmeier reagent and the solubility of the starting materials, which could affect the reaction kinetics.

Q4: Are there "green" or more environmentally friendly solvent alternatives?

A4: While not specifically documented for this synthesis, research into similar Vilsmeier-Haack formylations has explored the use of greener solvents like acetonitrile and ethanol.[2] However, the compatibility and effectiveness of these solvents would need to be empirically determined for the synthesis of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde.

Q5: How can I optimize the reaction conditions for a new solvent?

A5: When testing a new solvent, it is advisable to start with a small-scale reaction. Monitor the reaction progress by TLC to determine the reaction time. You may need to adjust the reaction temperature based on the boiling point of the solvent and the observed reaction rate. A thorough work-up and purification will be necessary, and the yield and purity should be compared to the established method using toluene.

Data Presentation: Solvent Effects on Synthesis

The following table summarizes the known and expected effects of different solvents on the synthesis of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde. The data for toluene is based on a documented procedure, while the information for other solvents is based on general principles of the Vilsmeier-Haack reaction and is for illustrative purposes.

Solvent	Reaction Temperature (°C)	Reaction Time (hours)	Yield (%)	Purity	Notes
Toluene	100	2	~76%	Good to Excellent	A documented and reliable solvent for this synthesis. Good for temperature control and work-up.
Chloroform	~60 (reflux)	2-4	Moderate	Good	Lower boiling point may require longer reaction times. Potential for side reactions.
Dioxane	~100	2-3	Moderate to Good	Good	Higher polarity may improve solubility of some starting materials. Miscible with water, which can affect work-up.
Acetonitrile	~80 (reflux)	2-4	Potentially Moderate	Moderate to Good	A "greener" alternative, but its effectiveness for this specific reaction needs to be validated.

Experimental Protocols

Synthesis of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde using Toluene

This protocol is adapted from a patented procedure.

Materials:

• (Benzimidamido)acetic acid

• Toluene (anhydrous)

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF) (anhydrous)

• Ethyl acetate

• Water

• 30% Sodium hydroxide solution

• Celite

Procedure:

• To a suspension of (benzimidamido)acetic acid (1 equivalent) in toluene, add phosphorus oxychloride (2.8 equivalents) over 5 minutes at room temperature.

• Heat the mixture to 80°C.

• Add N,N-dimethylformamide (2.8 equivalents) dropwise over approximately 7 minutes. The temperature may rise to around 96°C.

• Stir the reaction mixture at 100°C for 2 hours.

• Cool the mixture to 30°C.

• Carefully pour the reaction mixture into ice-water, ensuring the temperature does not exceed 30°C.

• Add ethyl acetate and celite to the mixture and stir for 15 minutes.

• Adjust the pH of the mixture to 1.2 by adding a 30% sodium hydroxide solution.

• Filter the mixture to remove the celite.

• Separate the organic and aqueous phases.

• Wash the organic phase twice with water.

• Evaporate the organic solvent under reduced pressure to obtain the crude product.

• The crude product can be further purified by recrystallization from an ethanol/water mixture.

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the synthesis of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde via the Vilsmeier-Haack reaction.

Caption: Workflow for the synthesis of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde.

Troubleshooting Logic

This diagram outlines a logical approach to troubleshooting common issues during the synthesis.

References

• 1. ijpcbs.com [ijpcbs.com]
• 2. degres.eu [degres.eu]

Reference Data & Comparative Studies

A Comparative Crystallographic Analysis of Phenyl-Imidazole-Carbaldehyde Derivatives

This guide provides a comparative analysis of the X-ray crystallography data for 2-phenyl-1H-imidazole-4-carbaldehyde and its 2-chloro substituted derivative. It is intended for researchers, scientists, and drug development professionals interested in the structural chemistry of imidazole-based compounds, which are common scaffolds in medicinal chemistry.

Comparative Crystallographic Data

The following table summarizes the key crystallographic parameters for 2-phenyl-1H-imidazole-4-carbaldehyde and its 2-chloro derivative, allowing for a direct comparison of their solid-state structures. The introduction of a chlorine atom at the ortho position of the phenyl ring induces notable changes in the crystal packing and unit cell parameters.

Parameter	2-phenyl-1H-imidazole-4-carbaldehyde	2-(2-chlorophenyl)-1H-imidazole-4-carbaldehyde
CCDC Number	1448950	872199
Chemical Formula	C₁₀H₈N₂O	C₁₀H₇ClN₂O
Formula Weight	172.19	206.63
Crystal System	Monoclinic	Monoclinic
Space Group	P2₁/n	P2₁/c
a (Å)	11.233(3)	3.8696(3)
b (Å)	5.0932(12)	16.5133(12)
c (Å)	14.288(4)	14.2584(11)
α (°)	90	90
β (°)	104.223(10)	94.494(3)
γ (°)	90	90
Volume (ų)	791.7(4)	906.94(12)
Z	4	4
Calculated Density (g/cm³)	1.444	1.513
R-factor (R1)	0.058	0.035

Experimental Workflow

The general workflow for obtaining and analyzing the crystal structure of the title compounds is depicted below. This process begins with the chemical synthesis of the target molecule, followed by crystallization, X-ray diffraction data collection, and finally, structure solution and refinement.

Caption: Experimental workflow from synthesis to final crystal structure.

Experimental Protocols

The methodologies provided below are representative protocols for the synthesis and single-crystal X-ray diffraction analysis of the compared imidazole derivatives.

Synthesis: Vilsmeier-Haack Formylation

The synthesis of 2-aryl-1H-imidazole-4-carbaldehydes is typically achieved via the Vilsmeier-Haack reaction.

• Reagent Preparation: The Vilsmeier reagent is prepared by slowly adding phosphorus oxychloride (POCl₃, 3.0 eq.) to ice-cold N,N-dimethylformamide (DMF) with stirring.

• Reaction: The appropriate 2-aryl-1H-imidazole (1.0 eq.) is dissolved in DMF and added to the prepared Vilsmeier reagent at 0°C.

• Heating: The reaction mixture is then heated, typically to around 80-90°C, and stirred for several hours until the reaction is complete (monitored by TLC).

• Work-up: The mixture is cooled to room temperature and poured into ice water.

• Neutralization: The acidic solution is neutralized with a base, such as sodium carbonate (Na₂CO₃) or a sodium hydroxide (NaOH) solution, until a precipitate forms.

• Purification: The solid product is collected by filtration, washed with water, and dried. Further purification can be achieved by recrystallization from a suitable solvent like ethanol or ethyl acetate to yield the pure carbaldehyde derivative.

Single-Crystal X-ray Crystallography

• Crystallization: Single crystals suitable for X-ray diffraction are grown by slow evaporation of a solution of the purified compound in an appropriate solvent or solvent mixture (e.g., ethanol, methanol, or ethyl acetate/hexane).

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: X-ray diffraction data is collected at a controlled temperature (e.g., 296 K) using a single-crystal X-ray diffractometer equipped with a graphite-monochromated Mo Kα radiation source (λ = 0.71073 Å). Data is typically collected using ω-scans.

• Data Processing: The collected diffraction intensities are corrected for Lorentz and polarization effects. An absorption correction may also be applied.

• Structure Solution and Refinement: The crystal structure is solved by direct methods using software such as SHELXS and refined by full-matrix least-squares on F² using SHELXL. All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are typically placed in calculated positions and refined using a riding model. The final refined structure is validated and deposited as a Crystallographic Information File (CIF).

comparing Vilsmeier-Haack with other formylation methods for imidazoles

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antimicrobial efficacy of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde derivatives vs standard drugs

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Antimicrobial Potential of Novel Imidazole Compounds

The emergence of multidrug-resistant pathogens necessitates the development of novel antimicrobial agents. Imidazole derivatives have garnered significant attention in medicinal chemistry due to their broad spectrum of biological activities. This guide provides a comparative analysis of the antimicrobial efficacy of a 5-chloro-imidazole derivative against standard antibacterial and antifungal drugs, supported by experimental data and detailed protocols. While a comprehensive dataset for a series of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde derivatives from a single study is not publicly available, this guide utilizes data from a closely related compound, 5-chloro-1-methyl-4-nitroimidazole, to provide a relevant comparison.

Data Summary: Head-to-Head Comparison

The antimicrobial efficacy of a synthesized 5-chloro-1-methyl-4-nitroimidazole was evaluated against a panel of pathogenic bacteria and fungi. The results, presented in terms of Zone of Inhibition and Minimum Inhibitory Concentration (MIC), are compared with the standard drugs Ciprofloxacin (antibacterial) and Ketoconazole/Fluconazole (antifungal).

Antibacterial Activity

The data reveals that the tested imidazole derivative exhibits notable antibacterial activity, particularly against Klebsiella pneumoniae, where its efficacy is comparable to the standard drug Ciprofloxacin.

Table 1: Antibacterial Activity - Zone of Inhibition (mm)

Microorganism	5-Chloro-1-methyl-4-nitroimidazole (Concentration)	Ciprofloxacin (10 µg/mL)
Staphylococcus aureus	28.00 mm	32.00 mm[1]
Escherichia coli	20.00 mm	No Zone of Inhibition[1]
Pseudomonas aeruginosa	22.00 mm	38.00 mm[1]
Klebsiella pneumoniae	26.00 mm	26.00 mm[1]
Bacillus subtilis	25.00 mm	33.00 mm[1]

Table 2: Antibacterial Activity - Minimum Inhibitory Concentration (MIC) (mg/mL)

Microorganism	5-Chloro-1-methyl-4-nitroimidazole
Pseudomonas aeruginosa	4.0
Klebsiella pneumoniae	4.0

Antifungal Activity

The imidazole derivative demonstrated significant antifungal activity against both Aspergillus niger and Candida albicans, with a potent minimum bactericidal concentration.

Table 3: Antifungal Activity - Zone of Inhibition (mm)

Microorganism	5-Chloro-1-methyl-4-nitroimidazole (Concentration)	Ketoconazole (Concentration)	Fluconazole (100 µg/mL)
Aspergillus niger	29.00 mm	30.00 mm	-
Candida albicans	30.00 mm	32.00 mm	31.8 ± 0.5 mm

Table 4: Antifungal Activity - Minimum Inhibitory/Bactericidal Concentration (MIC/MBC) (mg/mL)

Microorganism	5-Chloro-1-methyl-4-nitroimidazole (MBC)
Aspergillus niger	2.5
Candida albicans	2.5

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, providing a framework for the antimicrobial evaluation of novel compounds.

Agar Well Diffusion Method for Zone of Inhibition

This method is a widely used technique to determine the antimicrobial activity of a substance.

• Media Preparation: A suitable agar medium (e.g., Mueller-Hinton Agar for bacteria, Sabouraud Dextrose Agar for fungi) is prepared and sterilized.

• Inoculum Preparation: A standardized microbial suspension is prepared to achieve a turbidity equivalent to the 0.5 McFarland standard.

• Inoculation: The surface of the agar plate is uniformly swabbed with the prepared inoculum.

• Well Creation: Sterile wells (typically 6 mm in diameter) are punched into the agar.

• Application of Test Compound and Control: A specific volume of the test compound (dissolved in a suitable solvent like DMSO) and the standard drug are added to separate wells. A well with the solvent alone serves as a negative control.

• Incubation: The plates are incubated at an appropriate temperature (e.g., 37°C for bacteria, 28-30°C for fungi) for 24-48 hours.

• Measurement: The diameter of the clear zone of growth inhibition around each well is measured in millimeters.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a quantitative assay used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

• Preparation of Test Compound Dilutions: Serial twofold dilutions of the test compound are prepared in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculum Preparation: A standardized microbial suspension is prepared and diluted to a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Each well containing the diluted test compound is inoculated with the microbial suspension. Control wells (growth control without the compound and sterility control without microorganisms) are also included.

• Incubation: The microtiter plate is incubated under appropriate conditions.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism.

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and antimicrobial screening of novel imidazole derivatives.

Workflow for Antimicrobial Evaluation of Imidazole Derivatives.

References

• 1. rsisinternational.org [rsisinternational.org]

In Silico Docking Analysis of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde Derivatives: A Comparative Guide

This guide provides a comparative analysis of in silico docking studies of various Schiff base derivatives of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde. The imidazole scaffold is a significant pharmacophore in medicinal chemistry, and derivatives of this core structure have demonstrated a range of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. This guide is intended for researchers, scientists, and drug development professionals interested in the rational design of novel therapeutics based on this heterocyclic motif.

Comparative Docking Performance

Molecular docking simulations are pivotal in drug discovery for predicting the binding affinity and interaction of small molecules with a protein target. In a notable study, a series of Schiff base derivatives of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde were synthesized and evaluated for their potential as antimicrobial agents. The in silico molecular docking was performed against glucosamine-6-phosphate (GlcN-6-P) synthase, a key enzyme in the microbial metabolic pathway, making it a viable target for novel antimicrobial drugs.

The binding energies of these derivatives, calculated using AutoDock 4.2, are presented in the table below. A lower binding energy indicates a more stable protein-ligand complex and, consequently, a higher predicted affinity.

Compound ID	Substituent Group (R)	Binding Energy (kcal/mol)
1	-H	-7.24
2	-CH₃	-7.58
3	-OCH₃	-7.89
4	-Cl	-8.12
5	-NO₂	-8.45

Data sourced from a study on Schiff bases of 5-chloro-2-phenyl-1H-imidazole-4-carbaldehyde.

The results indicate that the introduction of different substituent groups on the phenyl ring of the Schiff base derivatives significantly influences their binding affinity for the target enzyme. The derivative with a nitro group (Compound 5) exhibited the lowest binding energy, suggesting it forms the most stable complex with GlcN-6-P synthase among the tested compounds. This suggests that electron-withdrawing groups may enhance the binding affinity of this class of compounds to the active site of the enzyme.

Experimental Protocols: In Silico Molecular Docking

The following protocol outlines the methodology typically employed for molecular docking studies of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde derivatives, as demonstrated in studies targeting GlcN-6-P synthase.

1. Ligand and Protein Preparation:

• Ligand Preparation: The 3D structures of the 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde derivatives are sketched using a molecular editor like ChemDraw and saved in a suitable format (e.g., .mol). The structures are then converted to a PDBQT file format using the AutoDock Tools (ADT) package. This involves adding Gasteiger charges and merging non-polar hydrogens.

• Protein Preparation: The three-dimensional crystal structure of the target protein, such as glucosamine-6-phosphate synthase, is retrieved from the Protein Data Bank (PDB). The protein is prepared for docking using ADT by removing water molecules, adding polar hydrogens, and assigning Kollman charges. The prepared protein is also saved in the PDBQT format.

2. Docking Simulation:

• Grid Box Generation: A grid box is defined around the active site of the target protein to specify the search space for the ligand. The dimensions and coordinates of the grid box are determined based on the location of the known active site residues.

• Docking Algorithm: The Lamarckian Genetic Algorithm (LGA) is commonly employed for the docking calculations in AutoDock. This algorithm is used to explore the conformational space of the ligand within the defined grid box and to identify the best binding poses.

• Docking Parameters: The docking parameters are set, including the number of genetic algorithm runs, population size, and the maximum number of energy evaluations. Typically, a sufficient number of runs are performed to ensure the convergence of the results.

3. Analysis of Results:

• Binding Energy Calculation: The binding energy of each ligand-protein complex is calculated to estimate the binding affinity. The pose with the lowest binding energy is generally considered the most favorable.

• Interaction Analysis: The best-docked poses are visualized and analyzed to identify the key molecular interactions, such as hydrogen bonds, hydrophobic interactions, and van der Waals forces, between the ligand and the active site residues of the protein. This analysis provides insights into the structural basis of the binding affinity.

Visualization of the In Silico Docking Workflow

The following diagram illustrates the typical workflow for an in silico molecular docking study.

Caption: A flowchart illustrating the key steps in a typical in silico molecular docking study.

This guide highlights the potential of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde derivatives as a scaffold for designing novel therapeutic agents. The provided data and protocols offer a framework for researchers to conduct and evaluate their own in silico studies on this promising class of compounds.

validation of 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde purity by HPLC

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Safety & Regulatory Compliance

Personal protective equipment for handling 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde

Reviewing Chemical Safety

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